Cas no 221012-82-4 ((R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine)

(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine is a chiral bidentate phosphine ligand with a rigid bipyridine backbone, designed for asymmetric catalysis. Its electron-rich diphenylphosphino groups and sterically hindered tetramethoxy substitution enhance coordination stability and enantioselectivity in transition-metal-catalyzed reactions. The ligand’s well-defined chiral environment is particularly effective in asymmetric hydrogenation, cross-coupling, and C–H activation reactions, offering high yields and stereocontrol. The methoxy groups further improve solubility in organic solvents, facilitating reaction handling. This ligand is valuable for synthesizing enantiomerically pure compounds in pharmaceuticals and fine chemicals, where precise stereochemistry is critical. Its robustness under diverse reaction conditions makes it a reliable choice for advanced catalytic applications.
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine structure
221012-82-4 structure
Product Name:(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine
CAS No:221012-82-4
MF:C38H34N2O4P2
MW:644.635091304779
MDL:MFCD04038734
CID:92481
PubChem ID:24885302
Update Time:2025-06-07

(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine Chemical and Physical Properties

Names and Identifiers

    • (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
    • (R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine
    • (R)-P-Phos
    • (R)-(+)-2,2,6,6-Tetramethoxy-4,4-bis(diphenylphosphino)-3,3-bipyridine
    • D94680
    • (r)-2,2',6,6'-tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
    • 3,3'-Bipyridine, 4,4'-bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-, (3R)-
    • 3,3'-Bipyridine, 4,4'-bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-, (3S)-
    • (R)-PPhos
    • CS-W011416
    • J-014498
    • [3-(4-diphenylphosphanyl-2,6-dimethoxypyridin-3-yl)-2,6-dimethoxypyridin-4-yl]-diphenylphosphane
    • (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3-bipyridine
    • (R)-p-Phos [MI]
    • (S)-p-Phos [MI]
    • (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine, 97%
    • (R)-2,2`,6,6`-tetramethoxy-4,4`-bis(diphenylphosphino)-3,3`-Bipyridine
    • (R)-(+)-2,2 inverted exclamation marka,6,6 inverted exclamation marka-Tetramethoxy-4,4 inverted exclamation marka-bis(diphenylphosphino)-3,3 inverted exclamation marka-bipyridine
    • p-Phos, (S)-
    • 221012-82-4
    • MFCD04038734
    • 4,4'-Bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
    • UNII-04VUU8H7L4
    • 3,3'-Bipyridine,4,4'-bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-,(3S)-
    • P-PHOS Ligands, (R)-p-phos-
    • ZW0P1P8U1D
    • E77240
    • (S)-P-Phos
    • [3-(4-diphenylphosphanyl-2, 6-dimethoxypyridin-3-yl)-2, 6-dimethoxypyridin-4-yl]-diphenylphosphane
    • (S)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
    • SCHEMBL1040239
    • (S)-4,4'-Bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
    • 362524-23-0
    • 04VUU8H7L4
    • (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine, 97%
    • CHEMBL1275991
    • UNII-ZW0P1P8U1D
    • CS-0092889
    • (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
    • p-Phos, (R)-
    • P-PHOS Ligands, (S)-p-phos-
    • 866394-06-1
    • P-phos
    • MDL: MFCD04038734
    • Inchi: 1S/C38H34N2O4P2/c1-41-33-25-31(45(27-17-9-5-10-18-27)28-19-11-6-12-20-28)35(37(39-33)43-3)36-32(26-34(42-2)40-38(36)44-4)46(29-21-13-7-14-22-29)30-23-15-8-16-24-30/h5-26H,1-4H3
    • InChI Key: JZOSBBLJKXSBBN-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=C(N=C(C=1C1C(=NC(=CC=1P(C1C=CC=CC=1)C1C=CC=CC=1)OC)OC)OC)OC

Computed Properties

  • Exact Mass: 644.19900
  • Monoisotopic Mass: 644.19938157g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 11
  • Complexity: 771
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 62.7Ų

Experimental Properties

  • Color/Form: Odorless white or yellow powder
  • Melting Point: 261-265 °C
  • Boiling Point: 686.1±55.0 °C at 760 mmHg
  • Flash Point: 368.7±31.5 °C
  • Solubility: Insuluble (5.9E-7 g/L) (25 ºC),
  • PSA: 89.88000
  • LogP: 5.69440
  • Solubility: Insoluble in water
  • Optical Activity: [α]20/D +98°, c = 1 in chloroform
  • Vapor Pressure: No data available

(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine Security Information

(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine Pricemore >>

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TRC
R222550-50mg
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine
221012-82-4
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$ 320.00 2022-06-02
TRC
R222550-100mg
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine
221012-82-4
100mg
$ 535.00 2022-06-02
TRC
R222550-250mg
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine
221012-82-4
250mg
$ 1065.00 2022-06-02
abcr
AB146877-100 mg
(R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine, 95% CTH-(R)-P-PHOS; .
221012-82-4 95%
100 mg
€96.90 2023-07-20
abcr
AB146877-500 mg
(R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine, 95% CTH-(R)-P-PHOS; .
221012-82-4 95%
500 mg
€366.00 2023-07-20
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